![molecular formula C12H15FN2O3 B566864 (1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol CAS No. 1233958-43-4](/img/structure/B566864.png)
(1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol
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Description
(1R,4R)-4-((2-Fluoro-6-nitrophenyl)amino)cyclohexanol, also known as FNPAC, is a cyclic amine derivative of the nitrophenyl group. It is a synthetic compound with a variety of applications in scientific research. FNPAC is a versatile compound that can be used to synthesize various other compounds, and it has been used in both organic and inorganic chemistry. FNPAC has also been studied for its potential applications in pharmacology, biochemistry, and physiology.
Scientific Research Applications
Solvent Dependence in Organic Synthesis
- The reaction of a related compound, 1,2-epoxy-1-(p-nitrophenyl)cyclohexane, with boron trifluoride–diethyl ether shows pronounced solvent dependence, which is useful for preparative purposes in organic chemistry (Barili et al., 1974).
Chemical Reactions and Molecular Structures
- Studies on the preparation of related compounds like 2-Fluoro-5-nitrobenzonitrile reveal insights into the chemical reactions and molecular structures involving fluoro and nitro groups (Wilshire, 1967).
- Research into the structure of cyclohexanone derivatives helps in understanding the conformation and bonding in related chemical structures (Ravikumar & Mehdi, 1993).
Synthesis and Medical Applications
- In medicinal chemistry, the synthesis of certain derivatives like 1,4-dihydro-4-oxopyridinecarboxylic acids, which involve fluorine substituents, show potential as antibacterial agents (Matsumoto et al., 1984).
Material Science and Polymer Research
- Fluorinated polyimides based on derivatives of cyclohexane show excellent solubility and thermal stability, indicating their potential in material science applications (Yang et al., 2004).
Synthesis Techniques and Crystal Structures
- Various synthesis techniques and the study of crystal structures of cyclohexanol derivatives contribute to the understanding of molecular interactions and design in chemistry (Samshuddin et al., 2014).
properties
IUPAC Name |
4-(2-fluoro-6-nitroanilino)cyclohexan-1-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15FN2O3/c13-10-2-1-3-11(15(17)18)12(10)14-8-4-6-9(16)7-5-8/h1-3,8-9,14,16H,4-7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOCJRGFQFWNBLW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC2=C(C=CC=C2F)[N+](=O)[O-])O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15FN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90693167 |
Source
|
Record name | 4-(2-Fluoro-6-nitroanilino)cyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90693167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1233958-43-4 |
Source
|
Record name | 4-(2-Fluoro-6-nitroanilino)cyclohexan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90693167 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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